tert-butyl 3-amino-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-6-carboxylate

• IUPAC Name: tert-butyl 3-amino-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate
• InChI: InChI=1S/C11H18N4O2/c1-11(2,3)17-10(16)15-5-4-7-8(6-15)13-14-9(7)12/h4-6H2,1-3H3,(H3,12,13,14)
• InChI Key: YAHKFZGMKQRTKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)NN=C2N
• Molecular Formula: C11H18N4O2
• Molecular Weight: 238.29 g/mol
• CAS RN: 398491-63-9

Description

The compound tert-butyl 3-amino-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-6-carboxylate is a chemical entity that belongs to the class of pyrazolopyridines, which are heterocyclic compounds containing both pyrazole and pyridine rings. These compounds are of interest due to their potential applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of related pyrazole derivatives has been reported in several studies. A novel route for the synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides has been developed, which is a versatile intermediate for further chemical modifications . The synthesis involves a selective Sandmeyer reaction, indicating the potential for functional group transformations in the pyrazole core. Additionally, the synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an intermediate in biologically active compounds, has been achieved through a multi-step process starting from tert-butyl-4-hydroxypiperdine-1-carboxylate .

Molecular Structure Analysis

The molecular structures of pyrazole derivatives have been characterized using various techniques. For instance, the crystal and molecular structure of a related compound, 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, was determined by X-ray crystallographic analysis, revealing intramolecular hydrogen bonding . These findings suggest that tert-butyl 3-amino-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-6-carboxylate may also exhibit specific molecular interactions that could influence its chemical reactivity and physical properties.

Chemical Reactions Analysis

The reactivity of pyrazole derivatives has been explored in various studies. For example, the reaction of 7-amino-3-tert-butyl-4-oxo-4,6-dihydropyrazolo[5,1-c]triazine-8-carboxamide with carbonyl compounds has been investigated to study its reactivity . Moreover, the electrophilic halogenation and cycloaddition reactions of 3-tert-butyl-8-nitro-7-R-pyrazolo[5,1-c][1,2,4]triazin-4(6H)-ones have been considered, demonstrating the potential for diverse chemical transformations .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives are influenced by their molecular structure. The presence of tert-butyl groups can impart steric bulk, affecting solubility and reactivity . Hydrogen bonding interactions, as observed in the crystal structures of related compounds, can also impact the physical properties, such as melting points and solubility . Organocatalyzed synthesis of related compounds has been reported, which can yield products as racemic mixtures, indicating the potential for chiral resolution and enantioselective synthesis .

Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in the synthesis of novel pyrazolo[5,1-c][1,2,4]triazines, exploring reactivities and developing new methods for halo-substitution and diazotization reactions. For instance, Ivanov et al. (2017) reported the synthesis of ethyl 3-tert-butyl-4-oxo-7-X-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylates, showcasing a new method for introducing halogen substituents into the pyrazolo[5,1-c][1,2,4]triazine framework (Ivanov et al., 2017).

Structural and Thermal Analyses

• Researchers have characterized various derivatives of pyrazolo[3,4-c]pyridine, including their thermal behavior, crystal structure, and X-ray diffraction analyses. Çolak et al. (2021) detailed the synthesis, characterization, and DFT analyses of 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, providing insight into the structural stability and intramolecular hydrogen bonding (Çolak et al., 2021).

Methodological Developments

• The development of synthetic methodologies utilizing tert-butyl 3-amino-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-6-carboxylate as an intermediate or starting material has been a focus. For example, a study by Zhang et al. (2022) elaborated on a palladium-catalyzed Suzuki reaction route for synthesizing tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate, highlighting its role in the synthesis of mTOR targeted PROTAC molecules (Zhang et al., 2022).